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Compound of Interest

Compound Name: 7-Methylguanosine-d3

Cat. No.: B10827477

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 7-Methylguanosine-d3. The information is intended for
researchers, scientists, and professionals in drug development and is based on the safety data
for the non-deuterated form, 7-Methylguanosine, as a primary reference due to the absence of
a specific Safety Data Sheet (SDS) for the deuterated compound.

Hazard Identification and Personal Protective
Equipment

While 7-Methylguanosine-d3 is a stable isotope-labeled compound and not radioactive, it
should be handled with care, assuming hazards similar to its non-deuterated counterpart.[1]
The available safety data for 7-Methylguanosine and its derivatives indicate potential for skin,
eye, and respiratory irritation, and it may be harmful if swallowed.[2] Therefore, a
comprehensive approach to personal protective equipment (PPE) is mandatory.

Minimum PPE Requirements:

« Body Protection: A standard laboratory coat should be worn to protect against splashes and
spills.[3]

o Eye Protection: Safety glasses with side shields are the minimum requirement.[4] For
operations with a higher risk of splashing, chemical safety goggles and a face shield should
be used.
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» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent
skin contact. If prolonged contact or immersion is anticipated, heavier-duty gloves should be

considered.
o Footwear: Closed-toe shoes are required at all times in the laboratory.

Respiratory Protection: Work with 7-Methylguanosine-d3 powder should be conducted in a
well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.
If a fume hood is not available or if aerosolization is likely, a NIOSH-approved respirator may

be necessary.

Quantitative Data Summary

The following table summarizes key safety and physical property data for 7-Methylguanosine,
which should be considered as a proxy for 7-Methylguanosine-d3 in the absence of specific

data.
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Property

Value

Source

Hazard Statements

H315: Causes skin irritation

Safety Data Sheet for 7-
Methylguanosine (LGC
Standards)

H319: Causes serious eye

irritation

Safety Data Sheet for 7-
Methylguanosine (LGC
Standards)

H335: May cause respiratory
irritation

Safety Data Sheet for 7-
Methylguanosine (LGC
Standards)

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp

ray

Safety Data Sheet for 7-
Methylguanosine (LGC
Standards)

P280: Wear protective
gloves/protective clothing/eye

protection/face protection

Safety Data Sheet for 7-
Methylguanosine (LGC
Standards)

Molecular Formula C11H12D3N505 LGC Standards
Molecular Weight 300.28 g/mol LGC Standards
Appearance Crystalline solid Cayman Chemical

Storage Temperature

-20°C

Cayman Chemical

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is crucial for the safe handling of 7-Methylguanosine-d3. The following

protocol outlines the key steps from preparation to post-handling procedures.

e Hazard Assessment: Before beginning any work, conduct a thorough hazard assessment for

the specific experimental protocol. This should identify potential risks and ensure all

necessary safety equipment is available and functional.

o Preparation of Workspace: Ensure the designated work area, preferably a chemical fume

hood, is clean and uncluttered. Gather all necessary equipment and reagents.
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» Donning PPE: Put on all required personal protective equipment as outlined above before
handling the compound.

» Weighing and Aliquoting: If working with the solid form, carefully weigh the required amount
in the fume hood to avoid generating dust. Use appropriate tools to handle the solid.

 Dissolving the Compound: When preparing solutions, add the solvent to the solid slowly to
prevent splashing. 7-Methylguanosine is soluble in solvents such as DMSO and 0.1 M HCI.

o Experimental Use: Conduct all experimental procedures involving 7-Methylguanosine-d3
within the designated and controlled area.

o Post-Handling: After completing the work, decontaminate all surfaces and equipment that
may have come into contact with the compound.

» Doffing PPE: Remove PPE in the correct order to avoid self-contamination. Gloves should be
removed first, followed by the lab coat and eye protection.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

As 7-Methylguanosine-d3 is a stable isotope-labeled compound, its disposal does not
typically require special precautions for radioactivity. However, it must be disposed of as
chemical waste in accordance with institutional and local regulations.

o Waste Segregation: All solid waste contaminated with 7-Methylguanosine-d3 (e.g., weigh
boats, pipette tips, gloves) should be collected in a designated, clearly labeled hazardous
waste container.

e Liquid Waste: Solutions containing 7-Methylguanosine-d3 should be collected in a
separate, labeled hazardous waste container for liquid chemical waste. Do not pour any
solutions down the drain.

» Container Labeling: Ensure all waste containers are properly labeled with the chemical name
and associated hazards.
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o Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department.

Workflow Diagram
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Caption: Workflow for the safe handling and disposal of 7-Methylguanosine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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